Cas no 351445-99-3 ((2-(Benzyloxy)-4-fluorophenyl)methanol)

• Product Name: (2-(Benzyloxy)-4-fluorophenyl)methanol
• CAS No: 351445-99-3
• MF: C₁₄H₁₃FO₂
• MW: 232.250227689743
• CID: 1033080
• PubChem ID: 58882932
• Update Time: 2025-07-23

(2-(Benzyloxy)-4-fluorophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-(Benzyloxy)-4-fluorophenyl)methanol
• 2-(benzyloxy)-4-fluorobenzyl alcohol
• (2-benzyloxy-4-fluoro-phenyl)-methanol
• [2-(benzyloxy)-4-fluorophenyl]methanol
• 2-benzyloxy-4-fluorobenzyl alcohol
• AGN-PC-0CMOLD
• AK120009
• Benzenemethanol, 4-fluoro-2-(phenylmethoxy)-
• CTK1B0752
• KB-205518
• SureCN2394733
• 351445-99-3
• DTXSID70730483
• SCHEMBL2394733
• DB-361891
• YTGCFHNGHJMIER-UHFFFAOYSA-N
• E92651
• (4-fluoro-2-phenylmethoxyphenyl)methanol
• BPA44599
• CS-0190838

• MDL： MFCD23701706
• Inchi： 1S/C14H13FO2/c15-13-7-6-12(9-16)14(8-13)17-10-11-4-2-1-3-5-11/h1-8,16H,9-10H2
• InChI Key： YTGCFHNGHJMIER-UHFFFAOYSA-N
• SMILES： FC1C=CC(CO)=C(C=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 232.08995782g/mol
• Monoisotopic Mass: 232.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 352.0±32.0 °C at 760 mmHg
• Flash Point: 163.2±21.6 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

(2-(Benzyloxy)-4-fluorophenyl)methanol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on (2-(Benzyloxy)-4-fluorophenyl)methanol

Recent Advances in the Study of (2-(Benzyloxy)-4-fluorophenyl)methanol (CAS: 351445-99-3) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound (2-(Benzyloxy)-4-fluorophenyl)methanol (CAS: 351445-99-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its benzyloxy and fluorophenyl moieties, serves as a versatile intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting inflammatory diseases and cancer. The unique structural features of this compound make it a valuable scaffold for medicinal chemistry, enabling the design of molecules with enhanced pharmacological properties.

One of the key areas of research involving (2-(Benzyloxy)-4-fluorophenyl)methanol is its role as a precursor in the synthesis of small-molecule inhibitors. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of kinase inhibitors, which are critical for targeting signaling pathways involved in cancer progression. The researchers utilized this compound to synthesize a series of derivatives, which were then evaluated for their inhibitory activity against specific kinase targets. The results indicated that certain derivatives exhibited potent inhibitory effects, with IC50 values in the nanomolar range, highlighting the potential of this scaffold in oncology drug development.

In addition to its applications in cancer research, (2-(Benzyloxy)-4-fluorophenyl)methanol has also been investigated for its anti-inflammatory properties. A recent study in Bioorganic & Medicinal Chemistry Letters (2023) reported the synthesis of novel anti-inflammatory agents derived from this compound. The researchers modified the benzyloxy and fluorophenyl groups to enhance the compound's ability to modulate inflammatory cytokines. The findings revealed that these modifications led to significant reductions in the production of pro-inflammatory cytokines, suggesting potential applications in the treatment of chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another noteworthy development is the use of (2-(Benzyloxy)-4-fluorophenyl)methanol in the design of fluorescent probes for biological imaging. A study published in Analytical Chemistry (2023) described the synthesis of a fluorescent derivative of this compound, which exhibited strong emission properties and high selectivity for specific cellular targets. This probe was successfully used to visualize the localization of target proteins in live cells, providing valuable insights into their biological functions. The ability to track these proteins in real-time offers new opportunities for understanding disease mechanisms and developing targeted therapies.

Despite these promising findings, challenges remain in the optimization of (2-(Benzyloxy)-4-fluorophenyl)methanol-based compounds for clinical use. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural modifications and preclinical studies. However, the versatility of this scaffold and its demonstrated efficacy in various biological assays make it a compelling candidate for continued investigation. Future research directions may include the exploration of its applications in other therapeutic areas, such as neurodegenerative diseases and infectious diseases, as well as the development of more efficient synthetic routes to facilitate large-scale production.

In conclusion, (2-(Benzyloxy)-4-fluorophenyl)methanol (CAS: 351445-99-3) represents a valuable tool in chemical biology and pharmaceutical research. Its diverse applications in drug discovery, biological imaging, and anti-inflammatory therapy underscore its potential as a key intermediate in the development of novel therapeutic agents. As research in this area continues to advance, it is anticipated that this compound will play an increasingly important role in addressing unmet medical needs and improving patient outcomes.